![molecular formula C19H18N2O2 B2819064 6-(3-Methoxyphenyl)-2-[(4-methylphenyl)methyl]pyridazin-3-one CAS No. 922927-25-1](/img/structure/B2819064.png)
6-(3-Methoxyphenyl)-2-[(4-methylphenyl)methyl]pyridazin-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-(3-Methoxyphenyl)-2-[(4-methylphenyl)methyl]pyridazin-3-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the pyridazinone class of compounds and has a molecular formula of C21H20N2O2.
Scientific Research Applications
Synthesis and Derivative Studies
- The synthesis of 6-(4-methoxy-3-methylphenyl)-3(2H)-pyridazinone derivatives has been explored, highlighting the compound's versatility in organic chemistry. Notable is the synthesis of a target compound through Friedel-Crafts acylation and subsequent reactions leading to various derivatives (Soliman & El-Sakka, 2011).
Potential Therapeutic Applications
- Novel pyridazinone derivatives, closely related to the compound , have been synthesized and evaluated as butyrylcholinesterase inhibitors, suggesting potential applications in Alzheimer's disease treatment (Dundar et al., 2019).
Structural and Molecular Analysis
- Studies on the crystal structure of pyridazinone derivatives have provided insights into their molecular conformation and potential interactions, which is crucial for understanding their reactivity and potential applications (Bortoluzzi et al., 2011).
Chemiluminescence Studies
- Research on 2-methyl-6-arylimidazo[1,2-a]pyrazin-3(7H)-ones, which are structurally similar to the compound , has revealed their ability to produce chemiluminescence in certain conditions. This suggests potential applications in detecting active oxygen species in biological systems (Teranishi et al., 1999).
Synthesis of Other Heterocyclic Compounds
- The compound has been used as a starting point for synthesizing various heterocyclic compounds, demonstrating its utility in creating a diverse range of molecules with potential biological activity (Soliman et al., 2022).
Properties
IUPAC Name |
6-(3-methoxyphenyl)-2-[(4-methylphenyl)methyl]pyridazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O2/c1-14-6-8-15(9-7-14)13-21-19(22)11-10-18(20-21)16-4-3-5-17(12-16)23-2/h3-12H,13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWIMADBTYPEFHX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CN2C(=O)C=CC(=N2)C3=CC(=CC=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.